Cas no 83281-26-9 ( )
structure
Product Name:
CAS No:83281-26-9
MF:C15H11ClO2
MW:258.699643373489
CID:988714
PubChem ID:5380280
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- (Z)-3-[4-(4-chlorophenyl)phenyl]prop-2-enoic acid
- NSC-91470
- 83281-26-9
- NSC91470
- DTXSID50418878
- 3-(4'-Chloro-[1,1'-biphenyl]-4-yl)acrylic acid
-
-
- Inchi: 1S/C15H11ClO2/c16-14-8-6-13(7-9-14)12-4-1-11(2-5-12)3-10-15(17)18/h1-10H,(H,17,18)/b10-3-
- InChI Key: AZQVAMURVZRSHY-KMKOMSMNSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(/C=C\C(=O)O)=CC=1
Computed Properties
- Exact Mass: 258.04500
- Monoisotopic Mass: 258.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.10480
Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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